Cas no 588668-97-7 (Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide)

• Product Name: Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide
• CAS No: 588668-97-7
• MF: C₃F₆KNO₄S₂
• MW: 331.255120277405
• CID: 366161
• PubChem ID: 87571404
• Update Time: 2025-06-13

Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,2-Dithiazine,4,4,5,5,6,6-hexafluorodihydro-, 1,1,3,3-tetraoxide, potassium salt (1:1)
• Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide
• 1,1,2,2,3,3-HEXAFLUOROPROPANE-1,3-DISULFONIMIDE POTASSIUM SALT
• potassium,4,4,5,5,6,6-hexafluoro-1λ⁶,3λ⁶-dithia-2-azanidacyclohexane 1,1,3,3-tetraoxide
• 4,4,5,5,6,6-Hexafluoroperhydro-1,3,2-dithiazine 1,1,3,3-Tetraoxide Potassium Salt
• AB1011114
• Potassium 4,4,5,5,6,6-hexafluoro-1,1,3,3-tetraoxo-1lambda~6~,3lambda~6~,2-dithiazinan-2-ide
• 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide potassium salt; 4,4,5,5,6,6-Hexafluoroperhydro-1,3,2-dithiazine 1,

• Inchi： 1S/C3F6NO4S2.K/c4-1(5)2(6,7)15(11,12)10-16(13,14)3(1,8)9;/q-1;+1
• InChI Key： XHXQVKHBZXYEKL-UHFFFAOYSA-N
• SMILES： [K+].S1(C(C(C(F)(F)S([N-]1)(=O)=O)(F)F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 330.88100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 468
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86

Experimental Properties

• PSA: 88.28000
• LogP: 2.34630

Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds Dithiazinanes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Other Chemical Reagents

Additional information on Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide

Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide (CAS No. 588668-97-7): An Overview

Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide (K-HFPDS), with the CAS number 588668-97-7, is a highly specialized compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique molecular structure and exceptional properties, making it a valuable component in various advanced applications.

The molecular formula of Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide is C₃F₆O₄S₂K. The molecular weight is approximately 290.24 g/mol. The compound features a hexafluoropropane backbone with disulfonimide functional groups attached to the terminal carbon atoms. This structure imparts several remarkable properties to the compound, including high thermal stability, excellent chemical inertness, and low vapor pressure.

In recent years, K-HFPDS has been extensively studied for its potential applications in electrolyte solutions for lithium-ion batteries. The high thermal stability and chemical inertness of K-HFPDS make it an ideal candidate for improving the safety and performance of these batteries. Research has shown that electrolytes containing K-HFPDS exhibit enhanced stability at elevated temperatures and under harsh conditions, which is crucial for the development of next-generation energy storage systems.

Another significant application of Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide is in the field of polymer synthesis. The compound can be used as a functional monomer or additive to modify the properties of polymers. For instance, incorporating K-HFPDS into polymer matrices can enhance their thermal stability and mechanical strength. This makes it particularly useful in the development of high-performance materials for aerospace and automotive industries.

The synthesis of Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide involves several steps. Typically, the process begins with the preparation of hexafluoropropylene oxide (HFPO), which is then converted into hexafluoropropanol (HFP). Subsequent reactions involve the formation of disulfonimide groups through sulfonation and subsequent treatment with potassium hydroxide to yield the final product. The synthesis process requires precise control over reaction conditions to ensure high purity and yield.

Recent advancements in analytical techniques have also contributed to a better understanding of the properties and behavior of K-HFPDS. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize the compound at the molecular level. These methods have provided valuable insights into the structure-property relationships of K-HFPDS and have facilitated its optimization for various applications.

In addition to its use in batteries and polymers, K-HFPDS has shown promise in other areas such as catalysis and surface modification. Its unique chemical properties make it an effective catalyst support or modifier in various chemical reactions. For example, K-HFPDS can be used to improve the catalytic activity and selectivity of metal catalysts by providing a stable and inert support matrix.

The environmental impact of Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide is another important consideration. Studies have indicated that K-HFPDS exhibits low toxicity and minimal environmental impact when used properly. However, like any chemical compound, it should be handled with care to ensure safe usage and disposal practices.

In conclusion, Potassium 1,1,2,2,3,3-Hexafluoropropane-1,3-disulfonimide (CAS No. 588668-97-7) is a versatile compound with a wide range of applications in advanced materials science and technology. Its unique properties make it an essential component in fields such as battery technology, polymer synthesis, catalysis, and surface modification. Ongoing research continues to uncover new possibilities for this fascinating compound.